Cas no 94781-46-1 (4-Chloro-3-methyl-1H-pyrrole-2-carboxylic acid)

• Product Name: 4-Chloro-3-methyl-1H-pyrrole-2-carboxylic acid
• CAS No: 94781-46-1
• MF: C₆H₆ClNO₂
• MW: 159.570340633392
• CID: 3168096
• PubChem ID: 86112944
• Update Time: 2025-04-21

4-Chloro-3-methyl-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 94781-46-1
• 4-Chloro-3-methyl-1H-pyrrole-2-carboxylic acid

• Inchi： 1S/C6H6ClNO2/c1-3-4(7)2-8-5(3)6(9)10/h2,8H,1H3,(H,9,10)
• InChI Key： KUCWXLVDBHKHOR-UHFFFAOYSA-N
• SMILES： ClC1=CNC(C(=O)O)=C1C

Computed Properties

• Exact Mass: 159.0087061Da
• Monoisotopic Mass: 159.0087061Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 53.1Ų